Cas no 1542872-87-6 (4-Methyl-2,3-dihydrofuro[2,3-B]pyridin-5-amine)

• Product Name: 4-Methyl-2,3-dihydrofuro[2,3-B]pyridin-5-amine
• CAS No: 1542872-87-6
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 4734994
• PubChem ID: 83479499
• Update Time: 2025-10-21

4-Methyl-2,3-dihydrofuro[2,3-B]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-2,3-DIHYDROFURO[2,3-B]PYRIDIN-5-AMINE
• SCHEMBL15883628
• MFCD31556664
• 1542872-87-6
• 4-methyl-2H,3H-furo[2,3-b]pyridin-5-amine
• 4-Methyl-2,3-dihydrofuro[2,3-B]pyridin-5-amine

• Inchi： 1S/C8H10N2O/c1-5-6-2-3-11-8(6)10-4-7(5)9/h4H,2-3,9H2,1H3
• InChI Key： VRJZMAFTCDAQNA-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C)C(=CN=2)N)CC1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Methyl-2,3-dihydrofuro[2,3-B]pyridin-5-amine

4-Methyl-2,3-dihydrofuro[2,3-B]pyridin-5-amine: A Comprehensive Overview

The compound 4-Methyl-2,3-dihydrofuro[2,3-B]pyridin-5-amine, identified by the CAS number 1542872-87-6, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic amines, which are known for their versatile applications in drug discovery and material science. Recent studies have highlighted its unique properties, making it a subject of interest for researchers worldwide.

The structural uniqueness of 4-Methyl-2,3-dihydrofuro[2,3-B]pyridin-5-amine lies in its fused ring system, combining a pyridine ring with a furan-like structure. This arrangement not only imparts stability to the molecule but also facilitates diverse functionalization. The methyl group at position 4 adds another layer of complexity, influencing the molecule's electronic properties and reactivity. Researchers have explored its potential as a building block for more complex structures, leveraging its inherent versatility.

In terms of synthesis, recent advancements have focused on developing efficient and scalable methods to produce 4-Methyl-2,3-dihydrofuro[2,3-B]pyridin-5-amine. Traditional approaches involved multi-step reactions with varying yields, but modern techniques utilizing catalytic systems have significantly improved the process. For instance, the use of transition metal catalysts has enabled the formation of the fused ring system under milder conditions, reducing production costs and enhancing purity.

The pharmacological potential of this compound is another area that has garnered considerable attention. Preclinical studies suggest that 4-Methyl-2,3-dihydrofuro[2,3-B]pyridin-5-amine exhibits promising activity against certain enzymes implicated in neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a valuable candidate for drug development targeting central nervous system disorders. Furthermore, its low toxicity profile observed in initial trials underscores its safety for therapeutic applications.

Beyond pharmacology, this compound has found applications in material science. Its unique electronic properties make it a suitable candidate for organic electronics. Recent research has explored its use in creating novel semiconducting materials for flexible electronics and optoelectronic devices. The ability to tune its properties through chemical modifications further enhances its utility in this field.

In conclusion, 4-Methyl-2,3-dihydrofuro[2,3-B]pyridin-5-amine stands out as a multifaceted compound with vast potential across various disciplines. Its structural uniqueness, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover its capabilities, this compound is poised to make significant contributions to both scientific and industrial domains.